Cas no 1804853-86-8 (2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-methanol
• CAS No: 1804853-86-8
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4870111
• Update Time: 2025-05-24

2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H9ClF2N2O/c9-7-5(8(10)11)1-4(3-14)6(2-12)13-7/h1,8,14H,2-3,12H2
• InChI Key： SLALTFYFTGMJNG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(CO)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-methanol

Introduction to 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1804853-86-8)

2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-methanol, identified by its Chemical Abstracts Service (CAS) number 1804853-86-8, is a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an amino methyl substituent, a chloro group, a difluoromethyl group, and a hydroxymethyl moiety, makes this compound a versatile intermediate for synthesizing various bioactive molecules.

The compound’s molecular structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically active agents. The pyridine ring itself is electron-deficient due to the nitrogen atom’s electronegativity, which can influence its interactions with biological targets. The substitution pattern on the pyridine ring—specifically at the 2-, 6-, and 5-positions—contributes to its reactivity and binding affinity. The aminomethyl group at the 2-position introduces a nucleophilic center, enabling further functionalization through reactions such as nucleophilic substitution or condensation reactions. The chloro group at the 6-position can participate in electrophilic aromatic substitution or serve as a leaving group in nucleophilic aromatic substitution reactions, providing another pathway for structural diversification.

The difluoromethyl group at the 5-position is particularly noteworthy due to its prevalence in pharmaceuticals. Difluoromethylation is a powerful strategy in drug design, as it can enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The electron-withdrawing nature of the difluoromethyl group also influences the electronic properties of the pyridine ring, potentially affecting its interaction with biological targets such as enzymes or receptors. Finally, the hydroxymethyl group at the 3-position introduces another site for functionalization, allowing for further derivatization to explore different chemical spaces.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-methanol. Techniques such as transition-metal-catalyzed cross-coupling reactions, including palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to construct the pyridine core and introduce various substituents with high precision. Additionally, flow chemistry has emerged as a promising approach for synthesizing complex molecules like this one under controlled conditions, improving yield and purity while reducing waste.

The compound’s potential applications extend to various therapeutic areas. Its structural features make it a valuable building block for designing small-molecule inhibitors targeting enzymes involved in metabolic pathways or signal transduction cascades. For instance, modifications of the amino methyl group could lead to peptidomimetics or enzyme inhibitors with improved selectivity and potency. The presence of both hydroxymethyl and chloro groups provides opportunities for further derivatization into heterocyclic compounds or sulfonamides, which are known scaffolds in drug discovery.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. Fluoro-substituted pyridines often exhibit enhanced binding affinity to biological targets due to their ability to modulate electronic distributions and steric interactions. The difluoromethyl group in particular has been shown to improve pharmacokinetic profiles by increasing lipophilicity and metabolic stability. This has led to increased interest in developing new synthetic routes to incorporate difluoromethyl groups into drug candidates efficiently.

In addition to its synthetic utility, 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-methanol has been explored in several preclinical studies as a precursor for more complex molecules. Researchers have leveraged its versatile functional groups to develop novel scaffolds with potential therapeutic activity against diseases such as cancer, inflammation, and infectious diseases. For example, derivatives of this compound have been investigated for their ability to inhibit kinases or other enzymes overexpressed in tumor cells.

The compound’s reactivity also makes it suitable for exploring new synthetic strategies beyond traditional organic transformations. For instance, organometallic chemistry has enabled the introduction of complex functional groups with high regioselectivity. Transition-metal-catalyzed C-H activation has further expanded the toolbox for constructing intricate molecular architectures from simpler precursors like this one.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. Fluoroaromatics and fluorinated heterocycles are known for their unique physicochemical properties that can enhance drug efficacy and reduce off-target effects. The synthesis of 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-methanol exemplifies how fluorinated building blocks can be integrated into drug development pipelines efficiently.

Future research directions may focus on optimizing synthetic routes to improve scalability and sustainability while maintaining high yields and purity standards required for pharmaceutical applications. Additionally, exploring new derivatives of this compound could uncover novel bioactivities that may not be apparent from existing analogs.

In conclusion,2-(Aminomethyl)-6-chloro-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1804853-86-8) represents a promising intermediate in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features—comprising an amino methyl substituent,chloro group,difluoromethyl group,and hydroxymethyl moiety—make it an ideal candidate for further derivatization through various synthetic methodologies including transition-metal-catalyzed reactions flow chemistry etc.. Continued exploration into this compound’s potential will likely yield valuable insights into new drug development strategies leveraging fluorinated pyridines as key scaffolds.